Cas no 607374-05-0 (4-Pyrimidinamine, 6-chloro-N-cyclopropyl-2-(methylthio)-5-nitro-)

4-Pyrimidinamine, 6-chloro-N-cyclopropyl-2-(methylthio)-5-nitro- structure
607374-05-0 structure
Product Name:4-Pyrimidinamine, 6-chloro-N-cyclopropyl-2-(methylthio)-5-nitro-
CAS No:607374-05-0
MF:C8H9ClN4O2S
MW:260.700658559799
CID:1625280
Update Time:2024-09-13

4-Pyrimidinamine, 6-chloro-N-cyclopropyl-2-(methylthio)-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine, 6-chloro-N-cyclopropyl-2-(methylthio)-5-nitro-
    • Inchi: 1S/C8H9ClN4O2S/c1-16-8-11-6(9)5(13(14)15)7(12-8)10-4-2-3-4/h4H,2-3H2,1H3,(H,10,11,12)
    • InChI Key: GDIHNNCHQJTIIR-UHFFFAOYSA-N
    • SMILES: C1(SC)=NC(Cl)=C([N+]([O-])=O)C(NC2CC2)=N1

Computed Properties

  • Exact Mass: 260.01367

Experimental Properties

  • Density: 1.55±0.1 g/cm3(Predicted)
  • Boiling Point: 456.4±45.0 °C(Predicted)
  • PSA: 80.95
  • pka: -1.77±0.10(Predicted)
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